1401463-54-4

Ban orl 24

In Stock

• CAS RN:
• 1401463-54-4

• Formula:
• C27H37Cl2N3O2

• InChI:
• InChI=1S/C27H35N3O2.2ClH/c31-26(25-12-6-17-30(25)20-22-8-2-1-3-9-22)28-15-7-16-29-18-13-27(14-19-29)24-11-5-4-10-23(24)21-32-27;;/h1-5,8-11,25H,6-7,12-21H2,(H,28,31);2*1H/t25-;;/m1../s1

• InChIKey:
• NEEVITHVDIQNJY-KHZPMNTOSA-N

• BAN ORL 24 is an antagonist of the nociceptin (NOP) receptor (Ki = 0.24 nM in a radioligand binding assay using CHO cell membranes expressing the human receptor). It is selective for NOP receptors over μ-, δ-, and κ-opioid receptors (Kis = 0.19, 0.34, and >1 µM, respectively). BAN ORL 24 reduces NOP-induced GTPγS binding (pA2 = 9.98) and calcium mobilization (KB = 0.93 nM) in CHO cells. It inhibits electrically induced twitches in isolated mouse and rat vas deferens, as well as isolated guinea pig ileum, when used at a concentration of 100 nM. BAN ORL 24 (10 mg/kg) reverses thermal and mechanical antinociceptive activities induced by the dual agonist of µ-opioid and NOP receptors BPR1M97 in mice.
  BAN-ORL-24 is a Potent and selective NOP receptor antagonist. NOP receptor mediates anti-analgesia induced by agonist-antagonist opioids.
  

Ban orl 24

• CAS RN:
• 1401463-54-4; 475150-69-7

• Formula:
• C27H37Cl2N3O2

• InChI:
• InChI=1S/C27H35N3O2.2ClH/c31-26(25-12-6-17-30(25)20-22-8-2-1-3-9-22)28-15-7-16-29-18-13-27(14-19-29)24-11-5-4-10-23(24)21-32-27;;/h1-5,8-11,25H,6-7,12-21H2,(H,28,31);2*1H/t25-;;/m1../s1

• InChIKey:
• NEEVITHVDIQNJY-KHZPMNTOSA-N

• Ban orl 24 is a useful research compound. Its molecular formula is C27H37Cl2N3O2 and its molecular weight is 506.51. The purity is usually 95%.